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Compound of Interest

Compound Name: 2-Methylmalonamide

Cat. No.: B075449 Get Quote

A Technical Guide to the Physical Properties of
2-Methylmalonamide
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise overview of the key physical properties of 2-
Methylmalonamide (also known as 2-methylpropanediamide), with a focus on its melting point

and solubility. This information is critical for its application in research and development,

particularly in medicinal chemistry and materials science, where such properties influence

substance purification, formulation, and biological interactions.

Core Physical Properties
2-Methylmalonamide is a white crystalline solid at room temperature. Its physical

characteristics are largely dictated by the presence of two amide functional groups, which allow

for strong intermolecular hydrogen bonding.

Data Presentation
The melting point of 2-Methylmalonamide has been determined and is presented below.

However, specific quantitative data for its solubility in various solvents is not readily available in

the reviewed literature. General principles of amide solubility suggest that due to its relatively

low molecular weight and the presence of hydrogen bond donors and acceptors, it is expected

to be soluble in water.[1]
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Physical Property Value

Melting Point 208 - 210 °C[2][3][4][5]

Solubility
Data not available. Expected to be soluble in

water.

Experimental Protocols
The following sections detail the standard methodologies for determining the physical

properties of amide compounds like 2-Methylmalonamide.

Melting Point Determination
The melting point of a crystalline solid is a key indicator of its purity. A sharp melting range

typically signifies a pure compound, while a broad and depressed melting range suggests the

presence of impurities. The capillary method is a common and reliable technique for this

measurement.

Protocol:

Sample Preparation: A small amount of finely powdered, dry 2-Methylmalonamide is

packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a

calibrated thermometer or temperature probe. The apparatus is heated at a controlled rate.

Measurement: The temperature is raised relatively quickly to about 15-20 °C below the

expected melting point, and then the heating rate is slowed to 1-2 °C per minute.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range.

Solubility Determination
Solubility is a crucial parameter for drug development and chemical synthesis, as it affects

bioavailability and reaction kinetics. A common method for determining solubility involves the
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preparation of a saturated solution.

Protocol:

Sample Preparation: An excess amount of 2-Methylmalonamide is added to a known

volume of the solvent of interest (e.g., water, ethanol, DMSO) in a sealed container.

Equilibration: The mixture is agitated (e.g., by stirring or shaking) at a constant temperature

for a sufficient period to ensure that equilibrium is reached and the solution is saturated.

Sample Separation: The undissolved solid is separated from the saturated solution by

centrifugation or filtration.

Concentration Analysis: The concentration of 2-Methylmalonamide in the clear, saturated

solution is determined using a suitable analytical technique, such as UV-Vis spectroscopy,

high-performance liquid chromatography (HPLC), or gravimetric analysis after solvent

evaporation. The solubility is then expressed in units such as g/L, mg/mL, or mol/L.

Logical Relationships in Physical Properties of
Amides
The physical properties of amides, including 2-Methylmalonamide, are governed by a set of

interrelated molecular and intermolecular factors. The following diagram illustrates these

relationships.
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Factors Influencing Physical Properties of Amides

Molecular Structure
(2-Methylmalonamide)
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Physical Properties
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Caption: Logical flow from molecular structure to physical properties of amides.

This guide provides foundational information on the physical properties of 2-
Methylmalonamide. For specific applications, it is recommended to perform experimental

validation of these properties under the conditions of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b075449?utm_src=pdf-body-img
https://www.benchchem.com/product/b075449?utm_src=pdf-body
https://www.benchchem.com/product/b075449?utm_src=pdf-body
https://www.benchchem.com/product/b075449?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Propanamide, 2-methyl- (CAS 563-83-7) - Chemical & Physical Properties by Cheméo
[chemeo.com]

2. 2-METHYLMALONAMIDE CAS#: 1113-63-9 [chemicalbook.com]

3. molbase.com [molbase.com]

4. fishersci.se [fishersci.se]

5. 2-methylpropanediamide | CAS#:1113-63-9 | Chemsrc [chemsrc.com]

To cite this document: BenchChem. [Physical properties of 2-Methylmalonamide (melting
point, solubility)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075449#physical-properties-of-2-methylmalonamide-
melting-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.chemeo.com/cid/32-629-8/Propanamide-2-methyl
https://www.chemeo.com/cid/32-629-8/Propanamide-2-methyl
https://www.chemicalbook.com/ProductChemicalPropertiesCB4412238_EN.htm
https://www.molbase.com/supplier/784798-product-4642218.html
https://www.fishersci.se/store/msds?partNumber=11347286&countryCode=SE&language=en
https://www.chemsrc.com/en/cas/1113-63-9_279085.html
https://www.benchchem.com/product/b075449#physical-properties-of-2-methylmalonamide-melting-point-solubility
https://www.benchchem.com/product/b075449#physical-properties-of-2-methylmalonamide-melting-point-solubility
https://www.benchchem.com/product/b075449#physical-properties-of-2-methylmalonamide-melting-point-solubility
https://www.benchchem.com/product/b075449#physical-properties-of-2-methylmalonamide-melting-point-solubility
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b075449?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

